Cas no 573691-09-5 (Aripiprazole N1-Oxide)

• Product Name: Aripiprazole N1-Oxide
• CAS No: 573691-09-5
• MF: C₂₃H₂₇Cl₂N₃O₃
• MW: 464.384783983231
• MDL: MFCD19704885
• CID: 836188
• PubChem ID: 10288582
• Update Time: 2025-07-31

Aripiprazole N1-Oxide Chemical and Physical Properties

Names and Identifiers

• Aripiprazole Related Compound F
• Aripiprazole N1-Oxide
• 7-[4-[4-(2,3-dichlorophenyl)-1-oxidopiperazin-1-ium-1-yl]butoxy]-3,4-dihydro-1H-quinolin-2-one
• 4-(2,3-Dichlorophenyl)-1-[4-(2-oxo-1,2,3,4-tetrahydroquinolin-7-yloxy)butyl]piperazin 1-oxide
• 7-[4-[4-(2,3-Dichlorophenyl)-1-oxidopiperazin-1-yl]butoxy]-3,4-dihydroquinolein-2(1H)-one
• CS-0166548
• 4-(2,3-dichlorophenyl)-1-{4-[(2-oxo-1,2,3,4-tetrahydroquinolin-7-yl)oxy]butyl}piperazin-1-ium-1-olate
• 7-(4-(4-(2,3-Dichlorophenyl)-1-oxido-1-piperazinyl)butoxy)-3,4-dihydro-2(1H)-quinolinone
• USP Aripiprazole Related Compound F
• 2(1H)-Quinolinone, 7-(4-(4-(2,3-dichlorophenyl)-1-oxido-1-piperazinyl)butoxy)-3,4-dihydro-
• 4-(2,3-dichlorophenyl)-1-(4-((2-oxo-1,2,3,4-tetrahydroquinolin-7-yl)oxy)butyl)piperazine 1-oxide? (Aripiprazole Impurity
• AS-78442
• Aripiprazole N-Oxide
• Aripiprazole-d8N1-Oxide
• 4-(2,3-Dichlorophenyl)-1-(4-((2-oxo-1,2,3,4-tetrahydroquinolin-7-yl)oxy)butyl)piperazine 1-oxide
• 5NO9KAA6QP
• G82436
• 7-[4-[4-(2,3-Dichlorophenyl)-1-oxido-1-piperazinyl]butoxy]-3,4-dihydro-2(1H)-quinolinone
• ARIPIPRAZOLE IMPURITY F [EP IMPURITY]
• BCP33835
• 7-[4-[4-(2,3-Dichlorophenyl)-1-oxidopiperazin-1-yl]butoxy]-3,4-dihydroquinolin-2(1H)-one (Aripiprazole N-Oxide)
• 4-(2,3-Dichlorophenyl)-1-(4-((2-oxo-1,2,3,4-tetrahydroquinolin-7-yl)oxy)butyl)piperazine1-oxide
• 573691-09-5
• DTXSID00437791
• Aripiprazole impurity F
• Aripiprazole N1-Oxide;Aripiprazole USP RC F
• UNII-5NO9KAA6QP
• A1-03010

• MDL： MFCD19704885
• Inchi： 1S/C23H27Cl2N3O3/c24-19-4-3-5-21(23(19)25)27-10-13-28(30,14-11-27)12-1-2-15-31-18-8-6-17-7-9-22(29)26-20(17)16-18/h3-6,8,16H,1-2,7,9-15H2,(H,26,29)
• InChI Key： ZNYNDJDSFMRJPS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1N1CC[N+](CCCCOC2C=CC3CCC(NC=3C=2)=O)(CC1)[O-])Cl

Computed Properties

• Exact Mass: 463.14300
• Monoisotopic Mass: 463.1429471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Melting Point: NA
• Boiling Point: NA
• Solubility: Slightly soluble (33 g/l) (25 º C),
• PSA: 74.49000
• LogP: 4.98080

Aripiprazole N1-Oxide Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： CAUT
• Storage Condition：Hygroscopic, Refrigerator, under inert atmosphere